Inhibitors inhibitors | Vulcanchem An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.

VCID Product Name CAS No. MF
VC0006910 MCHr1 antagonist 1 C28H33F2N5O5
VC0004439 SKF 86002 dihydrochloride C16H14Cl2FN3S
VC0001412 SRT 1720 monohydrochloride 1001645-58-4 C25H24ClN7OS
VC0001464 Avadomide 1015474-32-4 C14H14N4O3
VC0006899 Tigemonam 102507-71-1 C12H15N5O9S2
VC0006029 OXT-328 1118973-90-2 C28H34FO7PS
VC0001786 Quetiapine 111974-69-7 C21H25N3O2S
VC0001882 MK-571 115103-85-0 C26H26ClN2NaO3S2
VC0002222 CRAC intermediate 2 123066-64-8 C11H7F6N3
VC0007453 Paromomycin 1263-89-4 C23H45N5O14
VC0003074 Pitavastatin 147511-69-1 C25H24FNO4
VC0004488 A 80426 mesylate 152148-64-6 C24H31NO5S
VC0005448 delta4-Dafachronic acid 23017-97-2 C27H42O3
VC0001354 Favipiravir 259793-96-9 C5H4FN3O2
VC0006193 Mepazine hydrochloride 2975-36-2 C19H23ClN2S
VC0004155 Etazolate Hydrochloride 35838-58-5 C14H20ClN5O2
VC0005569 (Z)-SU14813 452105-23-6 C23H27FN4O4
VC0004490 1-(3,5-Dichloropyridin-4-yl)-3-[(1,3-dimethyl-4-propylpyrazolo[3,4-b]pyridin-6-yl)amino]urea 547756-93-4 C17H19Cl2N7O
VC0007237 Dimeditiapramine 57010-32-9 C26H38ClNO8S2
VC0004166 Dioctanoylglycol 627-86-1 C18H34O4
VC0007133 Teoprolol 65184-10-3 C23H30N6O4
VC0005164 ACES 7365-82-4 C4H10N2O4S
VC0004125 Gosogliptin 869490-47-1 C17H24F2N6O
VC0007519 Deoxyguanosine 961-07-9 C10H13N5O4
VC0006369 (1R,2S,10R,12R,13S,15R)-12-cyano-10-(hydroxymethyl)-8-methoxy-16-methyl-11,16-diazatetracyclo[11.2.1.02,11.04,9]hexadeca-4(9),5,7-triene-15-carboxylic acid 96251-59-1 C19H23N3O4